Cas no 1179048-45-3 (1-2-(aminomethyl)phenoxypropan-2-ol)

• Product Name: 1-2-(aminomethyl)phenoxypropan-2-ol
• CAS No: 1179048-45-3
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5230947
• PubChem ID: 54594732
• Update Time: 2025-07-22

1-2-(aminomethyl)phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[2-(aminomethyl)phenoxy]propan-2-ol
• 2-Propanol, 1-[2-(aminomethyl)phenoxy]-
• 1-2-(aminomethyl)phenoxypropan-2-ol

• Inchi： 1S/C10H15NO2/c1-8(12)7-13-10-5-3-2-4-9(10)6-11/h2-5,8,12H,6-7,11H2,1H3
• InChI Key： NRKBCUWYPHVOOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CN)CC(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5

Additional information on 1-2-(aminomethyl)phenoxypropan-2-ol

Comprehensive Overview of 1-2-(aminomethyl)phenoxypropan-2-ol (CAS No. 1179048-45-3): Properties, Applications, and Industry Relevance

1-2-(aminomethyl)phenoxypropan-2-ol (CAS No. 1179048-45-3) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by its aminomethyl and phenoxypropanol functional groups, serves as a versatile intermediate in synthesizing bioactive molecules. Its molecular formula, C₁₀H₁₅NO₂, and molecular weight of 181.23 g/mol make it a candidate for drug discovery, particularly in designing central nervous system (CNS) therapeutics and adrenergic receptor modulators.

Recent studies highlight the compound’s role in optimizing drug delivery systems, a hot topic in 2024, as researchers explore ways to enhance bioavailability and reduce side effects. The phenoxypropan-2-ol moiety contributes to improved solubility, while the aminomethyl group facilitates targeted binding. These properties align with the growing demand for precision medicine and personalized therapeutics, frequently searched terms in AI-driven drug development platforms.

From a synthetic chemistry perspective, 1-2-(aminomethyl)phenoxypropan-2-ol is synthesized via nucleophilic substitution reactions, often involving epoxide ring-opening strategies. Its stability under physiological conditions makes it suitable for prodrug formulations, another trending topic in pharmaceutical forums. Analytical techniques like HPLC and LC-MS are commonly employed to validate its purity, ensuring compliance with Good Manufacturing Practices (GMP).

The compound’s relevance extends to green chemistry initiatives, as industries seek eco-friendly alternatives. Its potential as a biodegradable intermediate resonates with sustainability-focused research, a priority for regulatory bodies like the EPA. Researchers also investigate its derivatives for non-toxic catalytic applications, addressing the demand for safer industrial processes.

In conclusion, 1-2-(aminomethyl)phenoxypropan-2-ol (CAS No. 1179048-45-3) exemplifies innovation at the intersection of chemistry and pharmacology. Its adaptability to high-throughput screening and alignment with AI-augmented drug design positions it as a compound of enduring scientific and commercial interest.